Cas no 1261236-48-9 (Methyl 7-methoxyquinoline-3-carboxylate)

• Product Name: Methyl 7-methoxyquinoline-3-carboxylate
• CAS No: 1261236-48-9
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• MDL: MFCD18374007
• CID: 5061509
• Update Time: 2025-10-24

Methyl 7-methoxyquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 7-methoxyquinoline-3-carboxylate
• 3-Quinolinecarboxylic acid, 7-methoxy-, methyl ester
• SY266619
• 7-Methoxyquinoline-3-carboxylic acid methyl ester
• Methyl 7-methoxyquinoline-3-carboxylate

• MDL： MFCD18374007
• Inchi： 1S/C12H11NO3/c1-15-10-4-3-8-5-9(12(14)16-2)7-13-11(8)6-10/h3-7H,1-2H3
• InChI Key： MWPAWFRYCVOTTE-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=CC(C(=O)OC)=CN=C2C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• XLogP3: 2.2
• Topological Polar Surface Area: 48.4

Additional information on Methyl 7-methoxyquinoline-3-carboxylate

Comprehensive Overview of Methyl 7-methoxyquinoline-3-carboxylate (CAS No. 1261236-48-9): Properties, Applications, and Research Insights

Methyl 7-methoxyquinoline-3-carboxylate (CAS No. 1261236-48-9) is a specialized organic compound belonging to the quinoline derivative family. This compound has garnered significant attention in pharmaceutical and material science research due to its unique structural features and potential applications. The methoxy and carboxylate functional groups attached to the quinoline backbone contribute to its versatility, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for quinoline derivatives has surged, driven by their role in drug discovery and agrochemical development. Researchers are particularly interested in Methyl 7-methoxyquinoline-3-carboxylate for its potential as a building block in the synthesis of bioactive molecules. Its CAS No. 1261236-48-9 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies. The compound’s molecular stability and reactivity profile also make it a candidate for advanced material applications, such as organic semiconductors.

One of the key trends in 2024 is the exploration of sustainable synthesis methods for complex organic compounds. Methyl 7-methoxyquinoline-3-carboxylate aligns with this trend, as researchers investigate greener catalytic processes to produce it efficiently. Questions like "How to optimize the yield of Methyl 7-methoxyquinoline-3-carboxylate?" or "What are the latest applications of quinoline derivatives in medicine?" are commonly encountered in scientific forums, highlighting the compound’s interdisciplinary appeal.

From a structural perspective, the 7-methoxy substitution on the quinoline ring enhances the compound’s electronic properties, which is critical for photophysical studies. This feature has led to its use in fluorescence-based sensors and optoelectronic devices. Additionally, the ester group (carboxylate) offers flexibility for further chemical modifications, enabling the creation of customized derivatives for targeted applications.

The pharmaceutical industry has shown growing interest in Methyl 7-methoxyquinoline-3-carboxylate due to its potential as a precursor for antitumor and antimicrobial agents. Recent publications have explored its role in inhibiting specific enzymes or pathways, addressing common search queries like "Quinoline derivatives in cancer therapy". Its CAS No. 1261236-48-9 is often cited in patent filings, underscoring its commercial and therapeutic value.

In material science, the compound’s aromatic system and functional groups contribute to its utility in designing conductive polymers or coatings. Researchers are also investigating its compatibility with nanotechnology, answering questions such as "Can quinoline derivatives improve solar cell efficiency?". These explorations align with global efforts to develop renewable energy solutions.

Quality control and analytical characterization of Methyl 7-methoxyquinoline-3-carboxylate are critical for ensuring its performance in end-use applications. Techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify its purity and structural integrity. Such details are vital for laboratories and manufacturers sourcing the compound under CAS No. 1261236-48-9.

To summarize, Methyl 7-methoxyquinoline-3-carboxylate (CAS No. 1261236-48-9) represents a multifaceted compound with expanding applications in pharmaceuticals, materials, and beyond. Its adaptability to modern research trends—such as green chemistry and nanotechnology—ensures its continued relevance. For scientists and industry professionals, understanding its properties and potential is essential for driving innovation in their respective fields.